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Compound of Interest

Compound Name: (R)-BINAP

Cat. No.: B118720 Get Quote

(R)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl, commonly known as (R)-BINAP, is a chiral

diphosphine ligand that has established itself as a cornerstone in the field of asymmetric

catalysis. Its unique structural features, particularly its C₂-symmetric axial chirality, have made it

a "privileged ligand," indispensable for a wide range of enantioselective transformations critical

in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. This technical guide

provides an in-depth exploration of the structure, chirality, synthesis, and catalytic applications

of (R)-BINAP, tailored for researchers, scientists, and professionals in drug development.

The Core Structure and the Essence of Chirality
(R)-BINAP is an organophosphorus compound characterized by two diphenylphosphino

groups attached to the 2 and 2' positions of a 1,1'-binaphthyl backbone. The molecule's

chirality does not arise from a stereogenic carbon atom but from a phenomenon known as

atropisomerism. This axial chirality results from the sterically hindered rotation around the

single bond connecting the two naphthalene rings. The bulky diphenylphosphino groups

prevent free rotation, leading to two stable, non-superimposable mirror-image conformers: the

(R)- and (S)-enantiomers.

The dihedral angle between the two naphthalene rings in BINAP is approximately 90 degrees,

and it possesses a natural bite angle of about 93 degrees. This rigid and well-defined chiral

environment is crucial for its ability to induce high enantioselectivity in metal-catalyzed

reactions.

Below is a diagram illustrating the fundamental structure of (R)-BINAP.
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Figure 2. The Concept of Atropisomerism in BINAP
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Figure 3. General Workflow for (R)-BINAP Synthesis
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Figure 4. General Catalytic Cycle for Asymmetric Hydrogenation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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